Cas no 4328-94-3 (pentane-1,3,5-triol)
pentane-1,3,5-triol structure
Product Name:pentane-1,3,5-triol
CAS No:4328-94-3
MF:C5H12O3
MW:120.146982192993
MDL:MFCD15146836
CID:324198
PubChem ID:554363
Update Time:2025-04-19
pentane-1,3,5-triol Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Pentanetriol
- Pentane-1,3,5-triol
- A18777
- Q27224957
- SY284695
- SCHEMBL77663
- MFCD15146836
- 1,3,5-trihydroxypentane
- 4328-94-3
- CHEBI:131187
- E86360
- FT-0765101
- DB-023815
- pentane-1,3,5-triol
-
- MDL： MFCD15146836
- Inchi： 1S/C5H12O3/c6-3-1-5(8)2-4-7/h5-8H,1-4H2
- InChI Key： LMMTVYUCEFJZLC-UHFFFAOYSA-N
- SMILES： OC(CCO)CCO
Computed Properties
- Exact Mass: 120.07866
- Monoisotopic Mass: 120.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 40.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 60.7Ų
Experimental Properties
- Density: 1.1291
- Boiling Point: 164.15°C (rough estimate)
- Refractive Index: 1.4785
- PSA: 60.69
pentane-1,3,5-triol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P274045-250mg |
1,3,5-Pentanetriol |
4328-94-3 | 250mg |
$ 234.00 | 2023-09-06 | ||
| TRC | P274045-2.5g |
1,3,5-Pentanetriol |
4328-94-3 | 2.5g |
$ 1804.00 | 2023-09-06 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY284695-0.25g |
1,3,5-Pentanetriol |
4328-94-3 | ≥95% | 0.25g |
¥730.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY284695-1g |
1,3,5-Pentanetriol |
4328-94-3 | ≥95% | 1g |
¥1974.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY284695-5g |
1,3,5-Pentanetriol |
4328-94-3 | ≥95% | 5g |
¥9870.00 | 2025-04-14 | |
| eNovation Chemicals LLC | Y1192106-1g |
1,3,5-Pentanetriol |
4328-94-3 | 95% | 1g |
$325 | 2024-07-19 | |
| eNovation Chemicals LLC | K63510-1g |
1,3,5-Pentanetriol |
4328-94-3 | 95% | 1g |
$580 | 2024-05-25 | |
| eNovation Chemicals LLC | K63510-2.5g |
1,3,5-Pentanetriol |
4328-94-3 | 95% | 2.5g |
$780 | 2024-05-25 | |
| eNovation Chemicals LLC | K63510-5g |
1,3,5-Pentanetriol |
4328-94-3 | 95% | 5g |
$980 | 2024-05-25 | |
| eNovation Chemicals LLC | K63510-25g |
1,3,5-Pentanetriol |
4328-94-3 | 95% | 25g |
$1350 | 2024-05-25 |
pentane-1,3,5-triol Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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